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Compound of Interest

Compound Name:
Gossypetin 3-sophoroside-8-

glucoside

Cat. No.: B15588359 Get Quote

An In-Depth Technical Guide to Gossypetin 3-
sophoroside-8-glucoside
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, isolation,

and potential biological activities of Gossypetin 3-sophoroside-8-glucoside, a complex

flavonol glycoside. The information is curated for professionals in the fields of natural product

chemistry, pharmacology, and drug development.

Chemical Identity and Properties
Gossypetin 3-sophoroside-8-glucoside is a flavonoid glycoside, a class of natural

compounds known for their diverse biological activities. Its core structure is based on the

flavonol gossypetin, which is substituted with three sugar moieties.
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Property Value Citation(s)

CAS Number 77306-93-5 [1]

Molecular Formula C₃₃H₄₀O₂₃ [1]

Molecular Weight 804.66 g/mol

Class Flavonol Glycoside [1]

Natural Source
Aerial parts of Equisetum

hyemale L.
[1]

Isolation and Characterization
While a specific, detailed protocol for the isolation of Gossypetin 3-sophoroside-8-glucoside
is not readily available in the public domain, a general methodology for the extraction and

purification of flavonoid glycosides from plant material can be adapted. The following workflow

outlines a plausible approach based on established techniques for similar compounds.
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A generalized workflow for the isolation and characterization of flavonoid glycosides.

Experimental Protocols:

A detailed experimental protocol for a related compound, gossypetin-3'-O-glucoside, provides

valuable insights into the characterization process. Spectroscopic techniques such as 1H NMR

and 13C NMR are crucial for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While the specific NMR data for Gossypetin 3-sophoroside-8-glucoside is not available, the

data for the closely related gossypetin-3'-O-glucoside can serve as a reference for identifying

the core gossypetin structure and the attached glucoside moieties.[2][3] The presence of a
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sophoroside (a disaccharide of two glucose units) at the 3-position and a glucoside at the 8-

position would be confirmed by detailed 2D NMR experiments (COSY, HSQC, HMBC).

Technique Purpose

1H NMR

To determine the number and types of protons

in the molecule, including those on the aromatic

rings and the sugar units.

13C NMR

To identify the number and types of carbon

atoms, distinguishing between aromatic,

carbonyl, and sugar carbons.

COSY

To establish proton-proton correlations within

the same spin system, aiding in the assignment

of protons within each sugar and the aglycone.

HSQC
To correlate directly bonded proton and carbon

atoms.

HMBC

To identify long-range proton-carbon

correlations, which are critical for determining

the attachment points of the sugar moieties to

the aglycone and the linkage between the two

glucose units of the sophoroside.

Biological Activity and Signaling Pathways
Research on the specific biological activities of Gossypetin 3-sophoroside-8-glucoside is

limited. However, studies on the aglycone, gossypetin, and other closely related glycosides

provide strong indications of its potential pharmacological effects, particularly in the realms of

anti-inflammatory and neuroprotective activities.

A study on a similar compound, Gossypetin-3'-O-glycoside, demonstrated its ability to modulate

the hypothalamic-pituitary-adrenal (HPA) axis, a key regulator of the stress response.[4] This

compound was found to down-regulate the expression of pro-inflammatory cytokines,

suggesting a potent anti-inflammatory effect.[4]
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The anti-inflammatory actions of gossypetin and its derivatives are often linked to the inhibition

of the NF-κB signaling pathway. This pathway is a central mediator of inflammatory responses,

and its inhibition leads to a reduction in the production of various pro-inflammatory molecules.

Inflammatory Stimulus
(e.g., LPS)

NF-κB Activation

Gossypetin 3-sophoroside-8-glucoside
(Hypothesized)

Inhibition

Pro-inflammatory Cytokine Production
(TNF-α, IL-1β, IL-6)

Inflammatory Response
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Hypothesized anti-inflammatory mechanism via NF-κB inhibition.

Potential Therapeutic Applications:

Given the established anti-inflammatory and antioxidant properties of the gossypetin core and

related glycosides, Gossypetin 3-sophoroside-8-glucoside represents a promising candidate

for further investigation in the following areas:

Inflammatory Disorders: Its potential to inhibit key inflammatory pathways suggests utility in

conditions such as arthritis, inflammatory bowel disease, and neuroinflammation.

Neurodegenerative Diseases: The neuroprotective effects observed with similar compounds

indicate that it could be explored for its therapeutic potential in diseases like Alzheimer's and

Parkinson's.[4]
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Oncology: The aglycone gossypetin has been shown to suppress the growth of

osteosarcoma cells and modulate inflammatory cytokine production in the tumor

microenvironment.[5][6]

Future Directions
To fully elucidate the therapeutic potential of Gossypetin 3-sophoroside-8-glucoside, further

research is warranted. Key areas for future investigation include:

Development of a standardized isolation and purification protocol from Equisetum hyemale

to ensure a consistent supply for research purposes.

Complete structural elucidation using advanced 2D NMR techniques to confirm the precise

glycosidic linkages.

In-depth in vitro and in vivo studies to specifically determine its biological activities, including

its anti-inflammatory, antioxidant, neuroprotective, and anti-cancer effects.

Investigation of its mechanism of action, focusing on its interaction with specific signaling

pathways and molecular targets.

This technical guide serves as a foundational resource for researchers and drug development

professionals interested in Gossypetin 3-sophoroside-8-glucoside. The provided

information, compiled from available scientific literature, highlights the potential of this complex

natural product and underscores the need for further dedicated research to unlock its

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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